Cas no 57352-11-1 (3-Buten-2-one, 4-amino-4-(2-pyridinyl)-)
57352-11-1 structure
Product Name:3-Buten-2-one, 4-amino-4-(2-pyridinyl)-
CAS No:57352-11-1
MF:C9H10N2O
MW:162.188501834869
CID:1604117
PubChem ID:71444194
Update Time:2025-04-21
3-Buten-2-one, 4-amino-4-(2-pyridinyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Buten-2-one, 4-amino-4-(2-pyridinyl)-
- 4-amino-4-pyridin-2-ylbut-3-en-2-one
- DTXSID80852988
- 4-amino-4-(2-pyridyl)-3-buten-2-one
- 57352-11-1
- 4-Amino-4-(pyridin-2-yl)but-3-en-2-one
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- Inchi: 1S/C9H10N2O/c1-7(12)6-8(10)9-4-2-3-5-11-9/h2-6H,10H2,1H3
- InChI Key: PNWOUYRUAUDYIM-UHFFFAOYSA-N
- SMILES: O=C(C)C=C(C1C=CC=CN=1)N
Computed Properties
- Exact Mass: 162.0794
- Monoisotopic Mass: 162.079312947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 0.7
- Topological Polar Surface Area: 56Ų
Experimental Properties
- PSA: 55.98
3-Buten-2-one, 4-amino-4-(2-pyridinyl)- Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
57352-11-1 (3-Buten-2-one, 4-amino-4-(2-pyridinyl)-) Related Products
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